Cas no 68940-85-2 (1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)-)

68940-85-2 structure
Product name:1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)-
1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)-
- 2,3-dihydroxy-1-(4-methoxyphenyl)propan-1-one
- DTXSID20797288
- 68940-85-2
-
- Inchi: InChI=1S/C10H12O4/c1-14-8-4-2-7(3-5-8)10(13)9(12)6-11/h2-5,9,11-12H,6H2,1H3
- InChI Key: QSTOVNYOKVIWCA-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C(=O)C(CO)O
Computed Properties
- Exact Mass: 196.07356
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
1-Propanone, 2,3-dihydroxy-1-(4-methoxyphenyl)- Related Literature
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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5. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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